Cas no 2137731-24-7 (Heptane, 4-(chloromethyl)-2,2-difluoro-)

• Product Name: Heptane, 4-(chloromethyl)-2,2-difluoro-
• CAS No: 2137731-24-7
• MF: C₈H₁₅ClF₂
• MW: 184.654508829117
• CID: 5287325
• Update Time: 2025-06-29

Heptane, 4-(chloromethyl)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(chloromethyl)-2,2-difluoro-

• Inchi： 1S/C8H15ClF2/c1-3-4-7(6-9)5-8(2,10)11/h7H,3-6H2,1-2H3
• InChI Key： ZIBYOIAYERVXAF-UHFFFAOYSA-N
• SMILES： CC(F)(F)CC(CCl)CCC

Additional information on Heptane, 4-(chloromethyl)-2,2-difluoro-

Heptane, 4-(chloromethyl)-2,2-difluoro- (CAS No. 2137731-24-7): A Comprehensive Overview

Heptane, 4-(chloromethyl)-2,2-difluoro-, identified by the Chemical Abstracts Service Number (CAS No.) 2137731-24-7, is a fluorinated hydrocarbon derivative with significant applications in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential utility in the development of novel chemical entities and as an intermediate in synthetic pathways.

The molecular structure of Heptane, 4-(chloromethyl)-2,2-difluoro- consists of a heptane backbone modified with chloromethyl and difluoro substituents. The presence of these functional groups imparts distinct chemical properties, making it a versatile building block for further chemical modifications. Specifically, the chloromethyl group (-CH₂Cl) provides a reactive site for nucleophilic substitution reactions, while the difluoro groups (-CF₂) enhance the compound's stability and influence its electronic characteristics.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into molecular structures has been shown to modulate pharmacokinetic properties, making fluorinated derivatives valuable in drug design. Heptane, 4-(chloromethyl)-2,2-difluoro-, with its dual functionality, represents an intriguing candidate for such applications.

One of the most notable applications of Heptane, 4-(chloromethyl)-2,2-difluoro- is in the synthesis of bioactive molecules. The chloromethyl group can be readily transformed into other functional groups through various chemical reactions, such as etherification or thiolation, enabling the creation of complex scaffolds. Additionally, the difluoro substitution can influence the electronic properties of adjacent functional groups, affecting reactivity and binding affinity.

Recent studies have explored the use of Heptane, 4-(chloromethyl)-2,2-difluoro- as a precursor in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize fluorinated analogs of known drugs, aiming to improve their efficacy and reduce side effects. The ability to introduce fluorine atoms at specific positions in a molecule can significantly alter its pharmacological profile, making it a valuable tool in medicinal chemistry.

The synthesis of Heptane, 4-(chloromethyl)-2,2-difluoro- involves multi-step organic transformations that highlight its synthetic utility. Typically, the process begins with the fluorination of heptane derivatives followed by selective chlorination to introduce the chloromethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity.

The chemical reactivity of Heptane, 4-(chloromethyl)-2,2-difluoro- makes it a promising candidate for various industrial applications beyond pharmaceuticals. For example, it can be used as a monomer in polymer synthesis or as a ligand in catalytic systems. The presence of both reactive and stable functional groups allows for diverse chemical modifications, making it adaptable to different synthetic needs.

In conclusion, Heptane, 4-(chloromethyl)-2,2-difluoro- (CAS No. 2137731-24-7) is a multifunctional compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel chemical entities and intermediates. As research continues to uncover new applications for fluorinated compounds, compounds like this are likely to play an increasingly important role in drug discovery and industrial chemistry.